Cas no 960509-62-0 (1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester)

• Product Name: 1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester
• CAS No: 960509-62-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5672472
• Update Time: 2023-09-12

1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboxylic acid, 2-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-, methyl ester

• Inchi： 1S/C14H17NO3/c1-14(2,3)15-8-10-6-5-9(13(17)18-4)7-11(10)12(15)16/h5-7H,8H2,1-4H3
• InChI Key： GXHAKJZWYCCNFH-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(OC)=O)C=C2)C(=O)N1C(C)(C)C

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±42.0 °C(Predicted)
• pka: -2.10±0.20(Predicted)